Cas no 36200-99-4 ( )

• Product Name: &nbsp
• CAS No: 36200-99-4
• MF: C₁₄H₁₈N₂O₅
• MW: 294.303123950958
• CID: 921118
• PubChem ID: 315878
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AC1L7SNE
• NSC241998
• NSC-241998
• MLS003115246
• CHEMBL2132755
• 36200-99-4
• SMR001830828
• DTXSID00311380
•  

• Inchi： 1S/C14H18N2O5/c15-9(17)4-3-8(14(20)21)16-12(18)10-6-1-2-7(5-6)11(10)13(16)19/h6-8,10-11H,1-5H2,(H2,15,17)(H,20,21)
• InChI Key： FHBPKFKTFKDXTK-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(N1C(C(=O)O)CCC(N)=O)=O)C1CCC2C1

Computed Properties

• Exact Mass: 294.12164
• Monoisotopic Mass: 294.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 117.77
• LogP: 0.37440